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Compound of Interest |

4-(4-
Compound Name: methoxyphenyl)sulfanylbenzoic
Acid

Cat. No.: B1312769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-
methoxyphenyl)sulfanylbenzoic acid, a bi-aromatic compound incorporating a flexible
thioether linkage. While specific experimental data for this exact molecule is limited in publicly
accessible literature, this document compiles its fundamental properties, a probable synthetic
route, and an exploration of its potential biological significance based on related structures.

Core Molecular Data

The foundational physicochemical properties of 4-(4-methoxyphenyl)sulfanylbenzoic acid
are summarized below. The molecular weight is calculated based on its chemical formula,
C14H1203S.
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Property Value Source
Molecular Formula C14H1203S N/A
Molecular Weight 260.31 g/mol Calculated

, COC1=CC=C(C=C1)SC2=CC
Canonical SMILES N/A
=C(C=C2)C(=0)0O

InChl Key N/A N/A

CAS Number Not assigned N/A

Experimental Protocols: Synthesis

A specific, validated synthesis protocol for 4-(4-methoxyphenyl)sulfanylbenzoic acid is not
readily available in peer-reviewed literature. However, a plausible and commonly employed
method for synthesizing analogous diaryl thioethers is via a nucleophilic aromatic substitution
reaction. A representative protocol is detailed below, adapted from procedures for similar
compounds like 4-(phenylthio)benzoic acid.

Reaction: Coupling of 4-mercaptophenoxide (generated in situ from 4-methoxythiophenol) with
a 4-halobenzoic acid derivative.

Materials:

4-methoxythiophenol

¢ Methyl 4-iodobenzoate (or 4-bromobenzoate)

o Copper(l) iodide (Cul)

o Potassium carbonate (K2COs) or another suitable base

o Dimethylformamide (DMF) or another polar aprotic solvent
e Lithium hydroxide monohydrate (LIOH-H20)

o Tetrahydrofuran (THF)
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Methanol (MeOH)

Water (H20)

Hydrochloric acid (HCI)

Ethyl acetate

Procedure:

e Thioether Formation (Ullmann Condensation):

To a solution of 4-methoxythiophenol (1.0 eq) and methyl 4-iodobenzoate (1.0 eq) in
anhydrous DMF, add potassium carbonate (2.0 eq) and copper(l) iodide (0.1 eq).

Heat the reaction mixture at 120-140 °C under an inert atmosphere (e.g., nitrogen or
argon) for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature, dilute with water, and extract with
ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product (methyl 4-(4-methoxyphenyl)sulfanylbenzoate) by column
chromatography on silica gel.

Ester Hydrolysis:

o Dissolve the purified methyl ester in a mixture of THF, methanol, and water.

o Add an excess of lithium hydroxide monohydrate (e.g., 1.5 eq) and stir the mixture at room

temperature for 4-6 hours.[1]

o Monitor the hydrolysis by TLC until the starting material is consumed.
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Remove the organic solvents under reduced pressure.

[e]

Dilute the remaining aqueous solution with water and acidify to a pH of approximately 1-2

o

with concentrated HCI.

Collect the resulting precipitate (4-(4-methoxyphenyl)sulfanylbenzoic acid) by filtration.

o

[¢]

Wash the solid with cold water and dry under vacuum to yield the final product.

Potential Biological Significance and Signaling
Pathways

Direct studies on the biological activity or signaling pathway involvement of 4-(4-
methoxyphenyl)sulfanylbenzoic acid have not been identified. However, the structural motifs
present in the molecule—a benzoic acid derivative and a diaryl thioether—are found in various

biologically active compounds.

» Benzoic Acid Derivatives: Hydroxybenzoic acids and their derivatives are known to exhibit a
wide range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and
even antitumor effects.[2][3] These activities are often linked to their ability to modulate
signaling pathways such as PI3K/Akt and MAPK.[3]

¢ Thioether-Containing Compounds: The thioether linkage is a key structural component in
many pharmaceutical agents and can influence a molecule's metabolic stability, lipophilicity,
and receptor-binding affinity. For instance, compounds containing a thioether bridge are
investigated as LPA: receptor agonists and for the synthesis of benzo[b]thiophenes, which

have their own range of biological activities.[4]

Given these precedents, it is plausible that 4-(4-methoxyphenyl)sulfanylbenzoic acid could
be investigated for similar biological activities. Further research would be required to determine

its specific targets and mechanisms of action.

Visualizations
Logical Workflow for Synthesis
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The following diagram illustrates the two-step synthesis process described in the experimental
protocols section.

Step 1: Ullmann Condensation Step 2: Ester Hydrolysis

Cul, K2C0O3 LIOH:-H20 q
DMF, 120-140°C > THF/MeOH/H20 4-(4-methoxyphenyl)sulfanylbenzoic acid

4-methoxythiophenol +
Methyl 4-iodobenzoate

Methyl 4-(4-methoxyphenyl)sulfanylbenzoate

Click to download full resolution via product page

Caption: A two-step synthesis route to the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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